(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(1H-indol-3-yl)methanone

• IUPAC Name: [4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C20H22N2O2S/c23-20(18-12-21-19-6-2-1-5-17(18)19)22-9-7-15(8-10-22)13-25-14-16-4-3-11-24-16/h1-6,11-12,15,21H,7-10,13-14H2
• InChI Key: WFCJBJSGXZINGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSCC2=CC=CO2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, a piperidine ring, and an indole ring. These functional groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The furan, piperidine, and indole rings contribute to the three-dimensionality of the molecule, which can influence its chemical properties and interactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds containing indole and piperidine rings have been studied for their reactivity. For example, indole derivatives have been evaluated for their antiviral activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of functional groups, the three-dimensional structure, and the electronic configuration can all influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered significant attention in medicinal chemistry due to their therapeutic efficacy. In the context of combating microbial resistance, let’s explore the antibacterial potential of this compound:

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Anticancer Potential

Furan-based compounds often exhibit diverse pharmacological activities, including anticancer effects. Here’s what we know:

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Other Therapeutic Applications

Beyond antibacterial and anticancer properties, this compound has additional therapeutic advantages:

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Mechanism of Action

Mode of action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical pathways

Indole derivatives are known to interact with a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

The presence of the ether oxygen in the furan moiety can improve pharmacokinetic characteristics of lead molecules and optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of action

Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals or other biologically active substances.